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Compound of Interest

Compound Name: Isospinosin

Cat. No.: B15144883

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of isospinosin (also
referred to as spinosin in much of the scientific literature) against three other well-researched
flavonoids: luteolin, apigenin, and quercetin. This objective analysis is supported by
experimental data from various studies, offering insights into their relative potency in
antioxidant, anti-inflammatory, and anticancer activities.

Data Summary

The following tables summarize the available quantitative data for the selected flavonoids
across different biological assays. It is important to note that direct comparative studies
including isospinosin are limited. Therefore, the data presented here is a compilation from
various independent studies.

Antioxidant Activity

The antioxidant potential of flavonoids is often evaluated using the DPPH (2,2-diphenyl-1-
picrylhydrazyl) radical scavenging assay. The IC50 value represents the concentration of the
compound required to scavenge 50% of the DPPH radicals. A lower IC50 value indicates
higher antioxidant activity.
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BENGHE

DPPH Radical Scavenging

Flavonoid IC50 (M) Reference
Isospinosin (Spinosin) Data Not Available

Luteolin 26.3 [1]
Apigenin 8.5 (2]
Quercetin 19.17 pg/mL (~42.3 uM) [3]

Note: Quercetin's IC50 was converted from pg/mL to uM for comparison, assuming a molecular
weight of 302.24 g/mol .

Anti-inflammatory Activity

The anti-inflammatory activity of flavonoids can be assessed through their ability to inhibit
enzymes like cyclooxygenase-2 (COX-2) or by measuring their impact on inflammatory
markers.

Flavonoid Reference

Assay

IC50 (uM)

Isospinosin (Spinosin)

COX-2 Inhibition

Data Not Available

Luteolin COX-2 Inhibition Data Not Available
Apigenin MAO-A Inhibition 1.7 [4]
MAO-B Inhibition 12.8 [4]

Quercetin

COX-2 Inhibition

Data Not Available

Note: While direct COX-2 inhibition IC50 values were not readily available in the initial search,

apigenin’s inhibition of monoamine oxidase (MAQO) enzymes, which are involved in

neuroinflammation, is included.

Anticancer Activity

The anticancer potential is commonly evaluated using the MTT assay, which measures the

metabolic activity of cells and indicates cell viability. The IC50 value here is the concentration of
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the flavonoid that reduces the viability of cancer cells by 50%.

Flavonoid Cell Line

IC50 (pM) Reference

Isospinosin (Spinosin)  Various

Data Not Available

66.7 (24h), 30.47

Luteolin LoVo (Colon) [5]
(72h)
41.59 (24h), 27.12
A549 (Lung) [6]
(48h)
48.47 (24h), 18.93
H460 (Lung) [6]
(48h)
Apigenin HT-29 (Colon) 2.03 [7]
HL-60 (Leukemia) 2.25 [7]

BxPC-3 (Pancreatic) 23 (24h), 12 (48h)

[8]

PANC-1 (Pancreatic) 71 (24h), 41 (48h)

[8]

Caki-1 (Renal) 27.02

[°]

Quercetin Various

3-50 (General Range)  [10]

Signaling Pathway Modulations

Flavonoids exert their biological effects by modulating various intracellular signaling pathways.

Below are graphical representations of how isospinosin, luteolin, apigenin, and quercetin are

known to influence key pathways involved in cellular stress response, inflammation, and

cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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